Cas no 2229456-08-8 (4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole)

4-Chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole is a specialized heterocyclic compound featuring a chloro-substituted imidazole core linked to a 3-methylazetidinyl ether moiety. This structural combination confers unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the azetidine ring enhances steric and electronic properties, potentially improving binding affinity in target applications. The chloro and ethyl substituents further contribute to its versatility in cross-coupling and functionalization reactions. Its well-defined molecular architecture supports precise modifications, aiding in the development of biologically active compounds. Suitable for research-scale applications, this compound is characterized by high purity and stability under controlled conditions.
4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole structure
2229456-08-8 structure
Product Name:4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole
CAS No:2229456-08-8
MF:C9H14ClN3O
MW:215.679960727692
CID:5804647
PubChem ID:165699697
Update Time:2025-06-12

4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole
    • EN300-1997182
    • 2229456-08-8
    • 4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole
    • Inchi: 1S/C9H14ClN3O/c1-3-13-6-12-7(10)8(13)14-9(2)4-11-5-9/h6,11H,3-5H2,1-2H3
    • InChI Key: FUBDLBBLBOIRLM-UHFFFAOYSA-N
    • SMILES: ClC1=C(N(C=N1)CC)OC1(C)CNC1

Computed Properties

  • Exact Mass: 215.0825398g/mol
  • Monoisotopic Mass: 215.0825398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 39.1Ų

4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1997182-0.05g
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole
2229456-08-8
0.05g
$1608.0 2023-09-16
Enamine
EN300-1997182-0.1g
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole
2229456-08-8
0.1g
$1685.0 2023-09-16
Enamine
EN300-1997182-0.25g
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole
2229456-08-8
0.25g
$1762.0 2023-09-16
Enamine
EN300-1997182-0.5g
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole
2229456-08-8
0.5g
$1838.0 2023-09-16
Enamine
EN300-1997182-1g
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole
2229456-08-8
1g
$1915.0 2023-09-16
Enamine
EN300-1997182-2.5g
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole
2229456-08-8
2.5g
$3752.0 2023-09-16
Enamine
EN300-1997182-5g
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole
2229456-08-8
5g
$5553.0 2023-09-16
Enamine
EN300-1997182-10g
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole
2229456-08-8
10g
$8234.0 2023-09-16
Enamine
EN300-1997182-1.0g
4-chloro-1-ethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-imidazole
2229456-08-8
1g
$0.0 2023-06-01

Additional information on 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole

Recent Advances in the Study of 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole (CAS: 2229456-08-8)

The compound 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole (CAS: 2229456-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique imidazole core and azetidine substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense investigation.

One of the key areas of research has been the optimization of synthetic routes for 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step process starting from commercially available precursors, with a key step being the introduction of the azetidine moiety via a palladium-catalyzed coupling reaction. This advancement is expected to facilitate further preclinical and clinical studies of the compound.

Pharmacological evaluations have revealed that 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole exhibits potent activity against certain kinase targets implicated in inflammatory and oncological diseases. In vitro assays demonstrated significant inhibition of key signaling pathways, such as the JAK-STAT and PI3K-AKT pathways, at nanomolar concentrations. These findings were corroborated by in vivo studies using murine models, where the compound showed efficacy in reducing tumor growth and inflammation markers without significant toxicity.

Another promising avenue of research involves the compound's potential as a modulator of immune responses. Preliminary data from a 2024 study suggest that 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole can selectively inhibit certain cytokines, making it a candidate for autoimmune disease therapy. Researchers are particularly interested in its ability to modulate T-cell activation and proliferation, which could have implications for conditions such as rheumatoid arthritis and multiple sclerosis.

Despite these encouraging results, challenges remain in the development of 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicological studies. Current efforts are focused on designing derivatives with improved pharmacokinetic profiles while retaining the compound's biological activity.

In conclusion, 4-chloro-1-ethyl-5-(3-methylazetidin-3-yl)oxy-1H-imidazole (CAS: 2229456-08-8) represents a promising scaffold for drug development, with applications spanning oncology, immunology, and inflammation. The recent advancements in its synthesis and biological evaluation underscore its potential as a lead compound for future therapeutics. Continued research in this area is expected to yield valuable insights into its mechanism of action and therapeutic utility.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd